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Compound of Interest

Compound Name: 8-Nonenal

Cat. No.: B148949

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nonenal (CoH160) is a long-chain unsaturated aldehyde that has garnered interest in various
scientific fields, from flavor and fragrance chemistry to materials science. Its presence as a
volatile organic compound and its potential for chemical reactivity make it a molecule of interest
for researchers in diverse areas. This technical guide provides a comprehensive overview of
the chemical and physical properties of 8-Nonenal, its synthesis and reactivity, and the
analytical methods used for its characterization. This document is intended to serve as a
valuable resource for scientists and professionals engaged in research and development
where 8-Nonenal may be a relevant molecule.

Chemical and Physical Properties

A thorough understanding of the fundamental chemical and physical properties of a molecule is
paramount for its application in research and development. This section details the key
identifiers and physicochemical characteristics of 8-Nonenal.

Identifiers and Structure

¢ I[UPAC Name: non-8-enal

e Molecular Formula: CoH160
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Molecular Weight: 140.22 g/mol [1]

CAS Number: 39770-04-2[1]

Canonical SMILES: C=CCCCCCCC=0][1]

InChl Key: QPOZUISHEWOWQL-UHFFFAOY SA-N[1]

The structure of 8-Nonenal is characterized by a nine-carbon aliphatic chain with a terminal
aldehyde group and a terminal double bond between carbons 8 and 9.

Table 1: Key Identifiers for 8-Nonenal

Identifier Value

IUPAC Name non-8-enal

Molecular Formula CoH160

Molecular Weight 140.22 g/mol

CAS Number 39770-04-2

Canonical SMILES C=Cccccececece=0

InChl Key QPOZUISHEWOWQL-UHFFFAOYSA-N

Physicochemical Properties

Experimentally determined physicochemical data for 8-Nonenal is not extensively available in
the public domain. Much of the available information is either estimated or pertains to its
iIsomers, such as trans-2-nonenal or the saturated aldehyde, nonanal. The data presented in
Table 2 is a combination of estimated values and data for structurally similar compounds to
provide a likely range for the properties of 8-Nonenal.

Table 2: Physicochemical Properties of 8-Nonenal and Related Compounds
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8-Nonenal

. Nonanal trans-2-Nonenal
Property (Estimated/Inferred . .
| (Experimental) (Experimental)
Boiling Point 199-200 °C (est.)[2] 195 °C[3] 188-190 °C
Melting Point Not available -19.3 °C[3] Not available
) ] 0.8264 g/cm? at 22 ]
Density Not available Not available
°C[3]
- 175.5 mg/L at 25 °C .
Water Solubility 96 mg/L at 25 °C[3] Not available
(est)[2]
Colorless liquid o o
Appearance Clear brown liquid[3] Colorless liquid

(inferred)

Synthesis and Reactivity

The synthesis and reactivity of 8-Nonenal are dictated by the presence of two key functional
groups: the terminal aldehyde and the terminal alkene.

Synthesis of 8-Nonenal

A reported synthesis of 8-Nonenal was utilized for the confirmation of its identity as an off-odor
component in polyethylene.[4][5] The synthesis was carried out according to a procedure
described by Farquhar et al., with a noted correction to the amount of N-methylmorpholine N-
oxide used in the original publication.[4][5] While the full detailed protocol from the original
source is not readily available in the immediate search results, the reference points to a specific
synthetic route that yields 8-Nonenal with approximately 97% purity as determined by gas
chromatography.[4][5]

The general principle behind such a synthesis would likely involve the selective oxidation of the
corresponding primary alcohol, 8-nonen-1-ol, or the partial reduction of a corresponding
carboxylic acid or ester derivative.

Chemical Reactivity
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The reactivity of 8-Nonenal is a composite of the reactions characteristic of aldehydes and
terminal alkenes.

o Aldehyde Group Reactivity: The aldehyde functional group is susceptible to nucleophilic
attack at the carbonyl carbon. It can undergo a variety of reactions, including:

[e]

Oxidation: Can be readily oxidized to the corresponding carboxylic acid, 8-nonenoic acid.

o

Reduction: Can be reduced to the primary alcohol, 8-nonen-1-ol.

[¢]

Nucleophilic Addition: Reacts with nucleophiles such as Grignard reagents, organolithium
compounds, and cyanides.

[¢]

Wittig Reaction: Can be converted to an alkene via reaction with a phosphonium ylide.

o Alkene Group Reactivity: The terminal double bond is a site of high electron density and is
susceptible to electrophilic addition reactions, such as:

o Hydrogenation: Can be reduced to the saturated aldehyde, nonanal.
o Halogenation: Addition of halogens (e.g., Brz) across the double bond.
o Hydrohalogenation: Addition of hydrogen halides (e.g., HBr) across the double bond.

o Hydration: Addition of water in the presence of an acid catalyst to form the corresponding
alcohol.

The presence of both functional groups allows for the possibility of selective reactions by
choosing appropriate reagents and reaction conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 8-Nonenal: Properties,
Synthesis, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148949#chemical-and-physical-properties-of-8-
nonenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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